[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C12H13F2N/c13-8-2-1-3-9(14)10(8)12-4-11(5-12,6-12)7-15/h1-3H,4-7,15H2
• InChI Key: QXCKAHVNCMIVKS-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=C(C=CC=C3F)F)CN
• Molecular Formula: C12H13F2N
• Molecular Weight: 209.23 g/mol

Description

[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, also known as DF-MPJC, is a novel and potent selective serotonin 2C receptor agonist. It has been found to have potential therapeutic effects in the treatment of depression, anxiety, and obesity.

Mechanism of Action

[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine acts as a selective serotonin 2C receptor agonist, which means it binds to and activates the serotonin 2C receptor in the brain. Activation of the serotonin 2C receptor has been found to reduce food intake and body weight, as well as improve mood and reduce anxiety.
Biochemical and Physiological Effects:
[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been found to have a number of biochemical and physiological effects. In animal studies, [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been found to reduce food intake and body weight, increase energy expenditure, and improve glucose metabolism. In addition, [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been found to have anxiolytic and antidepressant effects, which may be due to its ability to modulate the serotonin system in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in lab experiments is its selectivity for the serotonin 2C receptor, which allows for more precise targeting of this receptor. However, one limitation of using [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. One area of research could focus on the development of more efficient synthesis methods for [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. Another area of research could focus on the potential use of [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in the treatment of other disorders, such as schizophrenia and addiction. Additionally, further studies could be conducted to investigate the long-term effects of [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine on the brain and body.

Synthesis Methods

[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine can be synthesized through a series of chemical reactions. The synthesis method involves the use of bicyclo[1.1.1]pentane, which is reacted with 2,6-difluorobenzaldehyde to form the intermediate product. The intermediate product is then treated with hydroxylamine to yield the final product, [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine.

Scientific Research Applications

[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been extensively studied for its potential therapeutic effects in the treatment of depression, anxiety, and obesity. In animal studies, [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been found to reduce food intake and body weight, suggesting its potential use as an anti-obesity agent. In addition, [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been found to have anxiolytic and antidepressant effects, making it a promising candidate for the treatment of anxiety and depression.